2-amino-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-amino-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2O2S/c1-21-12-9-7-11(8-10-12)19-17(20)15-13-5-3-2-4-6-14(13)22-16(15)18/h7-10H,2-6,18H2,1H3,(H,19,20)
• InChI Key: CVFBZVNJMLHCFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCCCC3)N
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

“2-amino-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide” is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom. Thiophene derivatives are known to possess a wide range of therapeutic properties and have diverse applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Molecular Structure Analysis

The molecular structure of “2-amino-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide” can be confirmed by IR, 1H NMR, MS spectral data, and elemental analysis.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, the amino-ester can react with phenyl isothiocyanate in ethanol containing Et3N to afford the N,N-disubstituted thiourea derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-amino-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide” can be determined by its empirical formula (C9H12N2OS) and molecular weight (196.27).

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Drugs

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Dental Anesthetics

. This suggests that “2-amino-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide” could potentially have similar applications.

Antimicrobial Agents

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Anticancer Agents

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Anti-Atherosclerotic Agents

. This suggests that “2-amino-N-(4-methoxyphenyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide” could potentially have similar applications.

Corrosion Inhibitors

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Organic Semiconductors

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Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the sources, thiophene derivatives are known to exhibit many pharmacological properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Future Directions

Thiophene-based analogs have been a topic of interest for medicinal chemists due to their wide range of therapeutic properties. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.